2-{[N-(4-nitrophenyl)-N-(phenylsulfonyl)glycyl]amino}benzoic acid

• IUPAC Name: 2-[[2-[N-(benzenesulfonyl)-4-nitroanilino]acetyl]amino]benzoic acid
• InChI: InChI=1S/C21H17N3O7S/c25-20(22-19-9-5-4-8-18(19)21(26)27)14-23(15-10-12-16(13-11-15)24(28)29)32(30,31)17-6-2-1-3-7-17/h1-13H,14H2,(H,22,25)(H,26,27)
• InChI Key: LKPYBHPAOQELRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=CC=C2C(=O)O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H17N3O7S
• Molecular Weight: 455.4 g/mol

Description

2-{[N-(4-nitrophenyl)-N-(phenylsulfonyl)glycyl]amino}benzoic acid, commonly known as NPGAB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. NPGAB is a synthetic peptide that has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic uses.

Scientific Research Applications

NPGAB has been used in various scientific research studies due to its potential applications in the field of neuroscience. It has been shown to modulate the activity of GABA receptors, which are important in the regulation of neuronal excitability. NPGAB has been used to study the role of GABA receptors in the regulation of anxiety, depression, and epilepsy. It has also been used to investigate the potential therapeutic uses of GABA receptor modulators in the treatment of these disorders.

Mechanism of Action

NPGAB acts as a positive allosteric modulator of GABA receptors. It enhances the activity of GABA receptors by binding to a site on the receptor that is distinct from the GABA binding site. This results in an increase in the potency and efficacy of GABA at the receptor, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects:
NPGAB has been shown to have anxiolytic and anticonvulsant effects in animal models. It has also been shown to have antidepressant effects in some studies. NPGAB has been found to increase the duration of the open state of the GABA receptor channel, leading to an increase in the inhibitory effect of GABA on neuronal activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using NPGAB in lab experiments is its high specificity for GABA receptors. It has been shown to have little to no activity at other neurotransmitter receptors, making it a useful tool for studying the role of GABA receptors in various physiological and pathological conditions. However, one of the limitations of using NPGAB is its low solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the use of NPGAB in scientific research. One potential direction is the investigation of its potential therapeutic uses in the treatment of anxiety, depression, and epilepsy. Another direction is the development of more potent and selective GABA receptor modulators based on the structure of NPGAB. Additionally, the use of NPGAB in combination with other compounds may provide new insights into the regulation of GABA receptor activity.